Cas no 1017791-13-7 (N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine)

• Product Name: N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine
• CAS No: 1017791-13-7
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• MDL: MFCD09972004
• CID: 4676107
• Update Time: 2025-10-29

N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (1H-indol-6-ylmethyl)(pyridin-3-ylmethyl)amine
• N-(1H-INDOL-6-YLMETHYL)-N-(PYRIDIN-3-YLMETHYL)-AMINE
• N-((1H-Indol-6-yl)methyl)-1-(pyridin-3-yl)methanamine
• T1206
• BB 0260840
• 1-(1H-indol-6-yl)-N-(pyridin-3-ylmethyl)methanamine
• N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine

• MDL： MFCD09972004
• Inchi： 1S/C15H15N3/c1-2-13(10-16-6-1)11-17-9-12-3-4-14-5-7-18-15(14)8-12/h1-8,10,17-18H,9,11H2
• InChI Key： RXEGXMJUXHXGBP-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 237.127
• Monoisotopic Mass: 237.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7

Additional information on N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine

N-(1H-Indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine: A Comprehensive Overview

The compound CAS No. 1017791-13-7, also known as N-(1H-indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and recent advancements in its research.

N-(1H-indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine is a heterocyclic amine derivative characterized by the presence of an indole ring and a pyridine ring. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, contributes to the compound's aromaticity and stability. Similarly, the pyridine ring introduces additional electronic properties, making this molecule versatile for various chemical reactions. The amine group serves as a key functional group, enabling interactions with other molecules and facilitating its use in biological systems.

Recent studies have highlighted the potential of CAS No. 1017791-13-7 in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to modulate specific biological pathways. For instance, investigations into its interaction with enzymes involved in neurodegenerative diseases have shown promising results. The compound's ability to inhibit certain enzymes suggests its potential application in treating conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its medicinal applications, N-(1H-indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine has also been studied for its catalytic properties. Its unique structure allows it to act as a catalyst in organic synthesis reactions, particularly in the formation of complex molecules. This has made it a valuable tool in the field of chemical engineering, where efficient and selective catalysts are highly sought after.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have developed various methods to synthesize CAS No. 1017791-13-7, including coupling reactions and ring-closing strategies. These methods not only ensure high yields but also maintain the integrity of the molecule's functional groups, making it suitable for further modifications and applications.

One of the most exciting developments in recent years is the exploration of N-(1H-indol-6-ylmethyl)-N-(pyridin-3-ylmethyl)-amine as a platform for drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating drugs and delivering them to specific targets within the body. This application holds immense promise for improving therapeutic outcomes while minimizing side effects.

Moreover, the compound has been investigated for its role in materials science. Its structural properties make it suitable for use in creating advanced materials such as polymers and composites. Researchers have explored its potential as a building block for constructing lightweight yet durable materials, which could find applications in aerospace and automotive industries.

In conclusion, CAS No. 1017791-13-7, or N-(1H-indol6 ylmethyl)N-pyridin3 ylmethylamine, is a multifaceted compound with diverse applications across various scientific disciplines. From medicinal chemistry to materials science, its unique properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential of this compound is expected to expand further, opening new avenues for scientific exploration and practical applications.